Cas no 2229523-44-6 (1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229523-44-6
• MF: C₁₂H₁₃ClF₃N
• MW: 263.686532735825
• CID: 6292903
• PubChem ID: 165631658
• Update Time: 2025-06-24

1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine
• 2229523-44-6
• EN300-1958982

• Inchi： 1S/C12H13ClF3N/c13-8-1-2-10(14)9(7-8)11(17)3-5-12(15,16)6-4-11/h1-2,7H,3-6,17H2
• InChI Key： GSXJBWLMZZGWIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1(CCC(CC1)(F)F)N)F

Computed Properties

• Exact Mass: 263.0688616g/mol
• Monoisotopic Mass: 263.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229523-44-6)

1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine, with the CAS number 2229523-44-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted and fluoro-substituted phenyl group, as well as a difluorocyclohexyl amine moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine involves a series of well-defined chemical reactions. The initial step typically involves the formation of the difluorocyclohexyl ring, followed by the introduction of the substituted phenyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its physical and chemical properties, 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine is a solid at room temperature with a molecular weight of approximately 303.68 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug discovery processes.

The pharmacological profile of 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine has been extensively studied in recent years. Research has shown that this compound possesses potent activity against several biological targets, including enzymes and receptors involved in various disease pathways. For instance, it has been reported to exhibit selective inhibition of specific kinases, which are key enzymes implicated in cancer progression and other proliferative disorders.

Clinical trials involving 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have demonstrated promising outcomes, with the compound showing good tolerability and pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

Beyond its direct therapeutic applications, 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine also serves as an important tool compound in chemical biology research. Its unique structure allows scientists to probe the functional roles of specific biological targets and pathways, providing valuable insights into disease mechanisms and potential therapeutic strategies.

In conclusion, 1-(5-chloro-2-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229523-44-6) represents a promising compound with significant potential in both basic research and drug development. Ongoing studies continue to uncover new aspects of its pharmacological profile and therapeutic applications, underscoring its importance in the field of medicinal chemistry.